N-alpha-Methyl-L-valine benzyl ester P-tosylate

• IUPAC Name: benzyl (2S)-3-methyl-2-(methylamino)butanoate;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C13H19NO2.C7H8O3S/c1-10(2)12(14-3)13(15)16-9-11-7-5-4-6-8-11;1-6-2-4-7(5-3-6)11(8,9)10/h4-8,10,12,14H,9H2,1-3H3;2-5H,1H3,(H,8,9,10)/t12-;/m0./s1
• InChI Key: XBFVKORYWHMVCH-YDALLXLXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC(C)C(C(=O)OCC1=CC=CC=C1)NC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC(C)[C@@H](C(=O)OCC1=CC=CC=C1)NC
• Molecular Formula: C20H27NO5S
• Molecular Weight: 393.5 g/mol

Description

“N-alpha-Methyl-L-valine benzyl ester P-tosylate” is a chemical compound that has garnered significant attention in the scientific field due to its potential implications in various industries, including pharmaceuticals, agricultural, and the food industry. It is also known by other synonyms such as “N-Methyl-L-valine benzyl ester p-toluenesulphonate” and "N-Methyl-L-valine benzyl ester p-toluenesulfonate".

Molecular Structure Analysis

The molecular structure of “N-alpha-Methyl-L-valine benzyl ester P-tosylate” is represented by the InChI code 1S/C13H19NO2/c1-10(2)12(13(15)16)14(3)9-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3,(H,15,16)/t12-/m0/s1. Its molecular weight is 393.50 g/mol.

Physical And Chemical Properties Analysis

“N-alpha-Methyl-L-valine benzyl ester P-tosylate” has a molecular weight of 393.50 g/mol. The compound should be stored at an ambient temperature.

Scientific Research Applications

Esterification and Its Applications

Esterification processes, including the synthesis of esters like "N-alpha-Methyl-L-valine benzyl ester P-tosylate," play a crucial role in the development of pharmaceuticals and biomaterials. For example, the esterification of hyaluronan has led to the creation of new materials with varied biological properties, suitable for clinical applications ranging from drug delivery systems to tissue engineering (Campoccia et al., 1998). Such processes highlight the importance of esterification in modifying natural polymers for specific therapeutic or biotechnological applications.

Therapeutic Efficacy of Ester Compounds

Esters formed through esterification, similar to "N-alpha-Methyl-L-valine benzyl ester P-tosylate," often exhibit significant biological activities, which can be leveraged in drug design and development. For instance, valaciclovir, an L-valyl ester of aciclovir, showcases the potential of esters in enhancing drug bioavailability and therapeutic efficacy against viral infections (Perry & Faulds, 1996). This example underlines the role of esters in improving pharmacokinetic profiles and offering effective treatment options for diseases.

Advanced Prodrug Strategies Involving Esters

Esterification can also be employed in the development of prodrug strategies, aiming to optimize drug delivery and activation within the body. Prodrugs such as ester derivatives offer a way to improve drug solubility, absorption, and distribution, ultimately enhancing therapeutic outcomes. The study of ester prodrugs, including their synthesis and evaluation, contributes to the creation of more efficient and targeted therapies (Sinokrot et al., 2017).